Cas no 61565-18-2 (1,3,5-Pentanetriol, 3-(hydroxymethyl)-)

1,3,5-Pentanetriol, 3-(hydroxymethyl)- structure
61565-18-2 structure
Product Name:1,3,5-Pentanetriol, 3-(hydroxymethyl)-
CAS No:61565-18-2
MF:C6H14O4
MW:150.172962665558
CID:474588
PubChem ID:21399706
Update Time:2025-04-19

1,3,5-Pentanetriol, 3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Pentanetriol, 3-(hydroxymethyl)-
    • 3-(hydroxymethyl)pentane-1,3,5-triol
    • DTXSID40613118
    • 61565-18-2
    • EN300-7501048
    • SCHEMBL409982
    • Inchi: 1S/C6H14O4/c7-3-1-6(10,5-9)2-4-8/h7-10H,1-5H2
    • InChI Key: JLQQVSKMDDAFPK-UHFFFAOYSA-N
    • SMILES: OC(CO)(CCO)CCO

Computed Properties

  • Exact Mass: 150.08922
  • Monoisotopic Mass: 150.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 77.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • PSA: 80.92

1,3,5-Pentanetriol, 3-(hydroxymethyl)- Pricemore >>

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1PlusChem
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